molecular formula C11H12ClNO4 B8550268 5-(1-Chloro-2-methyl-2-nitropropyl)-2H-1,3-benzodioxole CAS No. 63860-91-3

5-(1-Chloro-2-methyl-2-nitropropyl)-2H-1,3-benzodioxole

Cat. No. B8550268
CAS RN: 63860-91-3
M. Wt: 257.67 g/mol
InChI Key: HPTQKOJVZNJDBJ-UHFFFAOYSA-N
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Description

5-(1-Chloro-2-methyl-2-nitropropyl)-2H-1,3-benzodioxole is a useful research compound. Its molecular formula is C11H12ClNO4 and its molecular weight is 257.67 g/mol. The purity is usually 95%.
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properties

CAS RN

63860-91-3

Product Name

5-(1-Chloro-2-methyl-2-nitropropyl)-2H-1,3-benzodioxole

Molecular Formula

C11H12ClNO4

Molecular Weight

257.67 g/mol

IUPAC Name

5-(1-chloro-2-methyl-2-nitropropyl)-1,3-benzodioxole

InChI

InChI=1S/C11H12ClNO4/c1-11(2,13(14)15)10(12)7-3-4-8-9(5-7)17-6-16-8/h3-5,10H,6H2,1-2H3

InChI Key

HPTQKOJVZNJDBJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(C1=CC2=C(C=C1)OCO2)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 242.8 g (1.016 moles) of 1,1-dimethyl-2-hydroxy-2-(3,4-methylenedioxyphenyl)nitroethane in 500 ml of benzene was treated with 139 g (84 ml, 1.17 moles) of thionyl chloride, after which the mixture was refluxed for 4 hours, cooled slightly and concentrated to a dark yellow oil which crystallised on cooling and seeding. The resulting solid was broken up and dispersed in 150 ml of 2-propanol after which it was separated, washed twice with cold 2-propanol and dried to give crude 1,1-dimethyl-2-chloro-2-(3,4-methylenedioxyphenyl)nitroethane as a light yellow solid, m.p. 63°-66° C (Yield 230.9 g). A 201.3 g portion of the crude product was treated with "Darco" (Trade Mark) and recrystallised from 402 ml of SDA-30 to give 181.6 g (79.6%) of the pure product as a white solid, m.p. 65°-67° C.
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Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

A mixture of 15 g of 1-(3,4-methylenedioxyphenyl)-2-methyl-2-nitropropanol (crude oil), 12 g of thionyl chloride and 80 ml of anhydrous benzene is refluxed for 3 hours. After the reaction, the reaction mixture is evaporated to remove solvent and thionyl chloride. The residue is purified by silica gel chromatography (Solvent: benzene). 9.0 g of 1-(3,4-methylenedioxyphenyl)-1-chloro-2-methyl-2-nitropropane are thereby obtained as an oil.
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